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Compound of Interest

Compound Name: Aristolactam Ala

Cat. No.: B1163367

This document provides crucial safety and logistical information for the proper handling and
disposal of Aristolactam lla, a metabolite of aristolochic acid Il. Researchers, scientists, and
drug development professionals are the intended audience for this procedural guidance.
Adherence to these protocols is vital for ensuring laboratory safety and minimizing
environmental contamination. Aristolactam lla, like other aristolactams, is recognized for its
potential carcinogenicity and nephrotoxicity, necessitating stringent disposal practices.[1][2][3]

[4]

Chemical and Physical Properties

While a specific Safety Data Sheet (SDS) for Aristolactam lla is not readily available, the
properties of related aristolactams and aristolochic acids provide a basis for safe handling
protocols. The following table summarizes the known and inferred properties of Aristolactam
lla.
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Property Data Citation(s)
Chemical Name Aristolactam lla [5]
Synonyms Not commonly available

Chemical Formula C16H11NO3 (Inferred)

Molecular Weight ~265.27 g/mol (Inferred)

_ Likely a solid at room
Physical State
temperature.

Slightly soluble in acetone,
Solubility DMSO (heated), and methanol

(inferred from Aristolactam ).

Chemically stable under

Stability _ N
standard ambient conditions.
Suspected carcinogen and

Toxicity nephrotoxin. Forms DNA

adducts.

Health and Safety Information

Hazard Statements:

e Suspected of causing cancer.

e May cause kidney damage.

o Toxic if swallowed, in contact with skin, or if inhaled (based on related compounds).
Precautionary Statements:

» Obtain special instructions before use.

» Do not handle until all safety precautions have been read and understood.

o Wear protective gloves, protective clothing, eye protection, and face protection.
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Use only in a well-ventilated area or under a chemical fume hood.

Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Step-by-Step Disposal Procedures

The following procedures are based on best practices for the disposal of hazardous chemical
waste and should be performed in accordance with institutional and local regulations.

1. Personal Protective Equipment (PPE):

o Wear a lab coat, nitrile gloves (double-gloving is recommended), and chemical safety
goggles.

e If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is required.
2. Waste Segregation and Collection:
e Solid Waste:

o All solid materials contaminated with Aristolactam lla, including unused compound,
contaminated lab supplies (e.g., weigh boats, pipette tips, paper towels), and personal
protective equipment (gloves, disposable lab coats), must be collected in a dedicated,
clearly labeled hazardous waste container.

o The container must be made of a compatible material (e.g., polyethylene) and have a
secure lid.

o Label the container as "Hazardous Waste: Aristolactam lla, Carcinogen, Nephrotoxin."
e Liquid Waste:

o Solutions containing Aristolactam lla should be collected in a separate, sealed, and clearly
labeled hazardous waste container.
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o Do not mix with other solvent waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

o The container should be stored in secondary containment to prevent spills.
o Label the container with the full chemical name and concentration of all components.
3. Decontamination:

» All non-disposable equipment and work surfaces (e.g., spatulas, glassware, fume hood
sash) that have come into contact with Aristolactam lla must be decontaminated.

o Arecommended procedure is to wash the surfaces with a suitable solvent (such as methanol
or ethanol) followed by a thorough cleaning with soap and water.

 All cleaning materials (e.g., wipes, paper towels) must be disposed of as solid hazardous
waste.

4. Storage of Waste:

» Store hazardous waste containers in a designated, secure, and well-ventilated area away
from incompatible materials.

o Keep containers tightly closed when not in use.
5. Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
office.

e Do not dispose of Aristolactam Ila down the drain or in the regular trash.
 All disposal must be handled by a licensed hazardous waste disposal company.

Experimental Protocols and Biological Pathways

Metabolic Activation of Aristolochic Acid Il to
Aristolactam lla
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Aristolactam lla is a metabolite of Aristolochic Acid Il. The toxicity of aristolochic acids is linked
to their metabolic activation, which leads to the formation of DNA adducts, a key step in their
carcinogenic and nephrotoxic effects. The metabolic pathway involves the reduction of the nitro
group of Aristolochic Acid 1l to form N-hydroxyaristolactam II, which is then converted to a
reactive aristolactam nitrenium ion that can bind to DNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Aristolactam
[la]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163367#aristolactam-aia-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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